Cas no 1046138-31-1 (subereaphenol C)

• Product Name: subereaphenol C
• CAS No: 1046138-31-1
• MF: C₁₀H₁₀Br₂O₄
• MW: 353.992002010345
• CID: 2061852
• PubChem ID: 25016149
• Update Time: 2025-04-21

subereaphenol C Chemical and Physical Properties

Names and Identifiers

• subereaphenol C
• CHEMBL448954
• Ethyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetic acid
• ethyl 2-(2,4-dibromo-3,6-dihydroxyphenyl)acetate
• 1046138-31-1
• ethyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetate

• Inchi： 1S/C10H10Br2O4/c1-2-16-8(14)3-5-7(13)4-6(11)10(15)9(5)12/h4,13,15H,2-3H2,1H3
• InChI Key： WGHBLAHYKWFMJE-UHFFFAOYSA-N
• SMILES： CCOC(CC1C(Br)=C(O)C(Br)=CC=1O)=O

Computed Properties

• Exact Mass: 353.89253Da
• Monoisotopic Mass: 351.89458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.286
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids